Cas no 16867-35-9 (2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one)

2-(Chloromethyl)pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a reactive chloromethyl group attached to a pyrido[1,2-a]pyrimidin-4-one scaffold. This structural motif makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The chloromethyl group facilitates further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse substituents. Its fused bicyclic system contributes to enhanced stability and potential biological activity, making it valuable in medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactivity. Its well-defined synthetic pathway and purity are critical for reproducible results in downstream applications.
2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one structure
16867-35-9 structure
Product Name:2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
CAS No:16867-35-9
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD03001117
CID:234453
PubChem ID:5155027
Update Time:2025-06-08

2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
    • 2-Chloromethyl-pyrido[1,2-a]pyrimidin-4-one
    • 4H-Pyrido[1,2-a]pyrimidin-4-one,2-(chloromethyl)-
    • 2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one(SALTDATA: FREE)
    • 2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
    • Albb-006642
    • 2-(chloromethyl)pyrido[2,1-b]pyrimidin-4-one
    • 2-(chloromethyl)-4-pyrido[2,1-b]pyrimidinone
    • SCHEMBL890385
    • CS-0038147
    • 4-oxo-2-chloromethyl-4h-pyrido[1,2-a]pyrimidine
    • F0917-7537
    • MFCD03001117
    • AM803310
    • 16867-35-9
    • BB 0257228
    • DTXSID40408965
    • J-506294
    • BS-9862
    • QANDFEYEAYUSKD-UHFFFAOYSA-N
    • FT-0679237
    • 2-(chloromethyl)-5-hydropyridino[1,2-a]pyrimidin-4-one
    • Z89270675
    • A882159
    • EN300-14725
    • 2-(chloromethyl)-4H-pyrido[1,2-a] pyrimidin-4-one
    • AKOS000118254
    • STK504046
    • DB-064701
    • MDL： MFCD03001117
    • Inchi： 1S/C9H7ClN2O/c10-6-7-5-9(13)12-4-2-1-3-8(12)11-7/h1-5H,6H2
    • InChI Key： QANDFEYEAYUSKD-UHFFFAOYSA-N
    • SMILES： ClCC1=CC(N2C=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.024691
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Density: 1.36
  • Boiling Point: 319.2°Cat760mmHg
  • Flash Point: 146.8°C
  • Refractive Index: 1.64
  • PSA: 34.37000
  • LogP: 1.43330

2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one Security Information

  • HazardClass：IRRITANT

2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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C181866-1g
2-(Chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
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 $ 160.00 2022-06-01
Alichem
A029186995-5g
2-(Chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
 16867-35-9 95%
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Alichem
A029186995-10g
2-(Chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
 16867-35-9 95%
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 $508.82 2022-04-02
Alichem
A029186995-25g
2-(Chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
 16867-35-9 95%
25g
 $1,196.86 2022-04-02
Apollo Scientific
OR964876-1g
2-(Chloromethyl)-4h-pyrido[1,2-a]pyrimidin-4-one
 16867-35-9 98%
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 £130.00 2025-02-21
Apollo Scientific
OR964876-5g
2-(Chloromethyl)-4h-pyrido[1,2-a]pyrimidin-4-one
 16867-35-9 98%
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 £370.00 2025-02-21
Apollo Scientific
OR964876-10g
2-(Chloromethyl)-4h-pyrido[1,2-a]pyrimidin-4-one
 16867-35-9 98%
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 £640.00 2025-02-21

2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16867-35-9)2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
Order Number:A882159
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:06
Price ($):386.0/464.0/972.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16867-35-9)2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
A882159
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):386.0/464.0/972.0
Email